![molecular formula C20H26N4O2 B2417222 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2-methylphenyl)acetamide CAS No. 1207050-90-5](/img/structure/B2417222.png)
2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Histamine H4 Receptor Ligands
Pyrimidine derivatives have been synthesized and optimized as ligands for the histamine H4 receptor (H4R), showing potential as anti-inflammatory agents and in pain management. This research demonstrates the utility of pyrimidine cores in developing new therapeutics targeting specific receptors in the human body, hinting at the broader applicability of similar compounds in receptor-based drug discovery (Altenbach et al., 2008).
Antimicrobial Agents
Compounds derived from pyrimidine structures, including those synthesized using citrazinic acid as a starting material, have shown significant antimicrobial activity. This includes effective antibacterial and antifungal properties, suggesting that related compounds could serve as the basis for new antimicrobial drugs (Hossan et al., 2012).
Crystal Structure Analysis
The crystal structures of certain pyrimidine derivatives have been elucidated, providing insights into their molecular conformations and potential interactions with biological targets. Understanding the structural details of such compounds is crucial for rational drug design and for predicting the behavior of similar molecules (Subasri et al., 2016).
Coordination Complexes and Polymer Formation
Research into the coordination chemistry of pyrimidine derivatives has led to the formation of novel polymeric coordination complexes, showcasing the potential of these compounds in creating new materials with unique properties. This area of study opens up new possibilities in material science and nanotechnology (Klimova et al., 2013).
Antitumor Agents
Pyrimidine-based compounds have been investigated for their cytotoxic activity against cancer cell lines, with some showing significant growth inhibition. This highlights the potential of such structures in the development of new chemotherapeutic agents, contributing to the ongoing search for more effective cancer treatments (Al-Sanea et al., 2020).
properties
IUPAC Name |
2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O2/c1-14-8-10-24(11-9-14)20-21-16(3)12-19(23-20)26-13-18(25)22-17-7-5-4-6-15(17)2/h4-7,12,14H,8-11,13H2,1-3H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZOQUOXCLSBYLT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=CC=CC=C3C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.